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Compound of Interest

Compound Name: BMT-090605

Cat. No.: B15607495 Get Quote

Technical Support Center: BMT-090605
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

AAK1 inhibitor, BMT-090605. The information is designed to address common challenges,

particularly those related to its precipitation in aqueous solutions during in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is BMT-090605 and what is its mechanism of action?

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1),

with an IC50 of 0.6 nM.[1][2] AAK1 is a serine/threonine kinase that plays a crucial role in

clathrin-mediated endocytosis, a fundamental process for the internalization of cell surface

receptors and other molecules. By inhibiting AAK1, BMT-090605 can modulate signaling

pathways that rely on this process. It also inhibits BMP-2-inducible protein kinase (BIKE) and

Cyclin G-associated kinase (GAK) with IC50 values of 45 nM and 60 nM, respectively.[1][2]

BMT-090605 has shown antinociceptive activity and is used in neuropathic pain research.[1][2]

Q2: I'm observing precipitation after adding BMT-090605 to my aqueous assay buffer. Is this

expected?

Yes, observing precipitation can be a common issue. BMT-090605 has poor aqueous solubility,

a known characteristic of this compound. Another AAK1 inhibitor, LP-935509, was reported as
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unsuitable for certain in vivo studies specifically due to its poor aqueous solubility, while BMT-
090605 was selected for its more suitable physicochemical properties for intrathecal injections,

indicating that while its solubility is low, it can be workable under appropriate conditions.

Q3: What is the recommended solvent for preparing a stock solution of BMT-090605?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of BMT-
090605. It is crucial to use anhydrous, high-purity DMSO, as the solvent is hygroscopic and

absorbed water can significantly reduce the solubility of hydrophobic compounds. For

consistent results, it is best to use a fresh, unopened bottle or an aliquot from a properly stored

stock of anhydrous DMSO.

Q4: What are the maximum recommended stock concentrations for BMT-090605 and its

hydrochloride salt in DMSO?

The solubility of BMT-090605 and its hydrochloride salt in DMSO has been determined.

Adhering to these concentrations is critical to ensure a clear, homogenous stock solution

before further dilution into aqueous buffers.

Compound Form Solvent
Maximum
Concentration

Preparation Notes

BMT-090605 DMSO 100 mg/mL

May require

sonication to fully

dissolve.

BMT-090605

hydrochloride
DMSO 31.25 mg/mL

Requires

ultrasonication and

gentle warming (can

be heated to 60°C) to

achieve complete

dissolution.[2][3][4]

Q5: What is the maximum final concentration of DMSO that is generally tolerated in cell-based

assays?
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To avoid solvent-induced artifacts or toxicity in your experiments, the final concentration of

DMSO in the aqueous assay medium should be kept as low as possible, typically below 0.5%

(v/v). It is essential to include a vehicle control (assay medium with the same final

concentration of DMSO without BMT-090605) in your experimental design to account for any

effects of the solvent.

Troubleshooting Guide: Precipitation of BMT-090605
in Aqueous Solutions
This guide provides a systematic approach to resolving precipitation issues with BMT-090605
in your experimental workflow.
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Initial Observation

Step 1: Stock Solution Check

Step 2: Dilution Process

Step 3: Concentration & Buffer Conditions

Precipitation observed in aqueous buffer

Is the stock solution clear and fully dissolved?

Re-prepare stock solution.
- Use anhydrous DMSO.

- Do not exceed max concentration.
- Use sonication/warming as needed.

No

Stock solution is clear

Yes

How is the dilution performed?

Precipitation on dilution ('crashing out').
- Perform serial dilutions.

- Add stock to buffer dropwise while vortexing.
Dilution process is optimized

Is precipitation still observed?

Final concentration exceeds solubility limit.
- Determine highest soluble concentration.
- Consider this the upper limit for the assay.

Explore pH modification of the buffer.
(See Experimental Protocols)

Consider using solubilizing excipients (e.g., surfactants).
(Advanced Strategy)
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Preparation Assay
Analysis

Prepare 10 mM Stock
in Anhydrous DMSO

Serial Dilution
in DMSO

Transfer to Aqueous
Buffer in 96-well plate

Incubate with Shaking
(e.g., 2h, RT)

Measure Turbidity
(Nephelometry)

Determine Concentration
at Precipitation Onset
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Cytosol

Transmembrane
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AP2 Complex
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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